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Compound of Interest

Compound Name: Tws119

Cat. No.: B1663528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the role and application of

TWS119, a small molecule inhibitor of Glycogen Synthase Kinase-3β (GSK-3β), in the directed

differentiation of murine embryonic stem cells (mESCs) into neuronal lineages. TWS119 serves

as a potent activator of the canonical Wnt/β-catenin signaling pathway, a critical cascade in

embryonic development and neurogenesis.[1][2][3] Its ability to induce neuronal differentiation

without the need for embryoid body (EB) formation or retinoic acid (RA) treatment presents a

valuable tool for studying the molecular mechanisms of cell fate determination and for

developing novel therapeutic strategies.[2][4]

Mechanism of Action: GSK-3β Inhibition and Wnt/β-
Catenin Pathway Activation
TWS119 is a 4,6-disubstituted pyrrolopyrimidine that was identified through high-throughput

screening for its ability to induce neurogenesis in murine ESCs.[2] The primary molecular target

of TWS119 is GSK-3β, a serine/threonine kinase that acts as a key negative regulator of the

canonical Wnt signaling pathway.[2][3]

In the absence of a Wnt signal, GSK-3β phosphorylates β-catenin, marking it for ubiquitination

and subsequent proteasomal degradation. This prevents β-catenin from accumulating in the

cytoplasm and translocating to the nucleus. By inhibiting GSK-3β, TWS119 prevents the

phosphorylation of β-catenin.[4][5] This leads to the stabilization and accumulation of β-catenin,
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which then translocates to the nucleus.[4] In the nucleus, β-catenin associates with the T-cell

factor/lymphoid enhancer factor (TCF/LEF) family of transcription factors, converting them from

repressors to transcriptional activators.[6][7] This complex then drives the expression of

downstream target genes involved in neural induction and differentiation.[2][8]

The activation of Wnt/β-catenin signaling by TWS119 has been shown to be dose-dependent.

[2] Beyond the canonical Wnt pathway, TWS119-mediated GSK-3β inhibition may also

influence neurogenesis through interactions with other signaling pathways, such as Notch

signaling, and by regulating cell cycle proteins like Cyclin D1 and p21.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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